Cas no 1105215-20-0 (N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)ethanediamide)

• Product Name: N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)ethanediamide
• CAS No: 1105215-20-0
• MF: C₁₄H₁₉N₃O₅S
• MW: 341.38276219368
• CID: 5471723
• Update Time: 2025-07-13

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)oxamide
• N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)ethanediamide

• Inchi： 1S/C14H19N3O5S/c1-10-3-4-11(17-6-2-8-23(17,21)22)9-12(10)16-14(20)13(19)15-5-7-18/h3-4,9,18H,2,5-8H2,1H3,(H,15,19)(H,16,20)
• InChI Key： CPIAAFJSLHSYHO-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)=O

Additional information on N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-(2-hydroxyethyl)ethanediamide

Introduction to N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide (CAS No. 1105215-20-0)

N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1105215-20-0, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and aromatic substitution. The presence of a thiazolidine core and an N-substituted ethylenediamide moiety suggests potential biological activity, making it a subject of intense research interest.

The structural complexity of N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide is characterized by its dual functionality. The thiazolidine ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and versatility in drug design. The 1,1-dioxo substituent further enhances the molecular complexity by introducing a carbonyl group adjacent to the sulfur atom, which can participate in hydrogen bonding and other interactions with biological targets. This structural motif is often found in bioactive molecules due to its ability to modulate electronic properties and binding affinity.

The aromatic portion of the molecule, represented by the 2-methylphenyl group (also known as p-tolyl), contributes to hydrophobic interactions and can be tailored to optimize binding to specific protein targets. The presence of an N-substituted ethylenediamide moiety at the other end of the molecule adds another layer of functionality, potentially influencing solubility and metabolic stability. This combination of structural features makes N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide and target proteins. These studies have hinted at its potential as an inhibitor of various kinases and enzymes involved in cancer metabolism and inflammation pathways.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate potency against certain cancer cell lines, possibly through mechanisms involving disruption of signal transduction pathways or induction of apoptosis. The hydroxyl group in the N-(2-hydroxyethyl)ethanediamide moiety is particularly noteworthy, as it can engage in hydrogen bonding with polar residues in protein active sites, enhancing binding affinity.

The synthesis of N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide presents unique challenges due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to construct such intricate molecules more efficiently than ever before.

One particularly innovative approach involves the use of thiol-based cyclization reactions to form the thiazolidine ring system. These reactions often proceed under mild conditions and can be performed on a large scale when appropriate catalysts are employed. Additionally, the introduction of the N-substituted ethylenediamide group can be achieved through nucleophilic addition reactions or condensation reactions with appropriate precursors.

The pharmacokinetic properties of N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide are currently under investigation. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability in preclinical models. These findings are crucial for assessing its potential as a therapeutic agent and for guiding further development efforts.

Regulatory considerations also play a significant role in the advancement of this compound from research to clinical application. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines for drug development are essential steps toward ensuring safety and efficacy for patients who may benefit from this novel molecule.

The broader impact of N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamide extends beyond its immediate pharmacological applications. Its unique structural features make it a valuable tool for studying fundamental aspects of drug design and molecular recognition. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights that may inform the development of future generations of therapeutic agents.

Future research directions for N'-[*5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl*]-N-(2-hydroxyethyl)ethanediamamide may include exploring its potential in combination therapies or investigating its effects on specific disease models in vivo. Additionally, efforts to optimize its synthetic route for scalability could accelerate its progression toward clinical trials if promising preclinical results are obtained.